![molecular formula C19H21N3O4S B299630 4-(dibenzo[b,d]furan-2-ylsulfonyl)-N,N-dimethyl-1-piperazinecarboxamide](/img/structure/B299630.png)
4-(dibenzo[b,d]furan-2-ylsulfonyl)-N,N-dimethyl-1-piperazinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(dibenzo[b,d]furan-2-ylsulfonyl)-N,N-dimethyl-1-piperazinecarboxamide, also known as DBF or DBF-Me, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DBF-Me is a small molecule inhibitor that has been shown to have promising results in various studies related to cancer and inflammation.
Scientific Research Applications
4-(dibenzo[b,d]furan-2-ylsulfonyl)-N,N-dimethyl-1-piperazinecarboxamide-Me has been shown to have potential applications in various scientific research fields. One of the most promising applications is in cancer research, where this compound-Me has been shown to inhibit the growth of cancer cells by blocking the activity of a protein called heat shock protein 90 (Hsp90). Hsp90 is a chaperone protein that is essential for the proper folding and function of many proteins involved in cancer cell growth and survival. By inhibiting Hsp90, this compound-Me can disrupt the activity of these proteins and prevent cancer cell growth.
In addition to cancer research, this compound-Me has also been studied for its potential anti-inflammatory effects. It has been shown to inhibit the activity of a protein called IKKβ, which is involved in the production of inflammatory cytokines. By blocking IKKβ, this compound-Me can reduce inflammation and potentially be used to treat inflammatory diseases such as rheumatoid arthritis.
Mechanism of Action
The mechanism of action of 4-(dibenzo[b,d]furan-2-ylsulfonyl)-N,N-dimethyl-1-piperazinecarboxamide-Me involves its ability to inhibit the activity of specific proteins in cells. As mentioned earlier, this compound-Me can inhibit the activity of Hsp90 and IKKβ, which are crucial proteins involved in cancer cell growth and inflammation, respectively. By blocking the activity of these proteins, this compound-Me can disrupt the signaling pathways that lead to these processes and prevent their progression.
Biochemical and Physiological Effects
This compound-Me has been shown to have significant biochemical and physiological effects in various studies. In cancer research, this compound-Me has been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death). In addition, this compound-Me has been shown to reduce the expression of proteins involved in angiogenesis (the formation of new blood vessels), which is a crucial process for tumor growth and metastasis.
In studies related to inflammation, this compound-Me has been shown to reduce the production of inflammatory cytokines and reduce the infiltration of immune cells into inflamed tissues. This suggests that this compound-Me may have potential use in treating inflammatory diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-(dibenzo[b,d]furan-2-ylsulfonyl)-N,N-dimethyl-1-piperazinecarboxamide-Me in lab experiments is its specificity for the targeted proteins. This compound-Me has been shown to selectively inhibit the activity of Hsp90 and IKKβ, which reduces the potential for off-target effects. In addition, this compound-Me is a small molecule inhibitor, which makes it easier to use in experiments compared to larger molecules such as antibodies.
However, one of the limitations of using this compound-Me in lab experiments is its solubility. This compound-Me has limited solubility in water, which can make it difficult to use in certain assays. In addition, the synthesis of this compound-Me can be challenging and requires specialized equipment and expertise.
Future Directions
There are several future directions for research related to 4-(dibenzo[b,d]furan-2-ylsulfonyl)-N,N-dimethyl-1-piperazinecarboxamide-Me. One potential direction is to investigate the use of this compound-Me in combination with other cancer therapies such as chemotherapy or radiation therapy. This could potentially enhance the effectiveness of these therapies and reduce the risk of cancer recurrence.
Another future direction is to investigate the potential use of this compound-Me in treating other diseases such as neurodegenerative diseases or viral infections. This compound-Me has been shown to have anti-inflammatory effects, which could potentially be useful in treating diseases that involve inflammation.
Conclusion
In conclusion, this compound-Me is a small molecule inhibitor that has shown promising results in various scientific research fields. Its ability to selectively inhibit the activity of specific proteins makes it a valuable tool for investigating the mechanisms of cancer and inflammation. While there are limitations to its use in lab experiments, the potential applications of this compound-Me in treating diseases make it an exciting area of research for the future.
Synthesis Methods
The synthesis of 4-(dibenzo[b,d]furan-2-ylsulfonyl)-N,N-dimethyl-1-piperazinecarboxamide-Me involves the reaction of dibenzo[b,d]furan-2-sulfonyl chloride and N,N-dimethylpiperazine in the presence of triethylamine. The reaction is carried out in a solvent such as dichloromethane or chloroform and is typically refluxed for several hours to ensure complete conversion. The resulting product is then purified using column chromatography to obtain pure this compound-Me.
Properties
Molecular Formula |
C19H21N3O4S |
---|---|
Molecular Weight |
387.5 g/mol |
IUPAC Name |
4-dibenzofuran-2-ylsulfonyl-N,N-dimethylpiperazine-1-carboxamide |
InChI |
InChI=1S/C19H21N3O4S/c1-20(2)19(23)21-9-11-22(12-10-21)27(24,25)14-7-8-18-16(13-14)15-5-3-4-6-17(15)26-18/h3-8,13H,9-12H2,1-2H3 |
InChI Key |
PQVHLIFAUKMJML-UHFFFAOYSA-N |
SMILES |
CN(C)C(=O)N1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)OC4=CC=CC=C43 |
Canonical SMILES |
CN(C)C(=O)N1CCN(CC1)S(=O)(=O)C2=CC3=C(C=C2)OC4=CC=CC=C43 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.